Cas no 128566-93-8 (ethyl 2-bromo-4-nitrobenzoate)

• Product Name: ethyl 2-bromo-4-nitrobenzoate
• CAS No: 128566-93-8
• MF: C₉H₈BrNO₄
• MW: 274.068121910095
• CID: 1226447
• PubChem ID: 21190826
• Update Time: 2025-05-23

ethyl 2-bromo-4-nitrobenzoate Chemical and Physical Properties

Names and Identifiers

• ethyl 2-bromo-4-nitrobenzoate
• benzoic acid, 2-bromo-4-nitro-, ethyl ester
• LogP
• 2-Brom-4-methyl-thiazol-5-carbonsaeure-aethylester
• 2-bromo-4-methylthiazole-5-carboxylic acid ethyl ester
• ethyl 2-Bromo-4-methyl-5-thiazolecarboxylate
• ethyl 2-bromo-4-methyl-thiazole-5-carboxylate
• Ethyl 2-bromo-4-nitro-benzoate
• E74336
• MFCD12406858
• AKOS015970299
• TYFRHNVPASRWLT-UHFFFAOYSA-N
• CS-0179641
• SY287897
• 128566-93-8
• SCHEMBL7791316
• DB-012406
• BS-46832

• Inchi： 1S/C9H8BrNO4/c1-2-15-9(12)7-4-3-6(11(13)14)5-8(7)10/h3-5H,2H2,1H3
• InChI Key： TYFRHNVPASRWLT-UHFFFAOYSA-N
• SMILES： BrC1C=C(C=CC=1C(=O)OCC)[N+](=O)[O-]

Computed Properties

• Exact Mass: 272.96400
• Monoisotopic Mass: 272.96367g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 253
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 72.1Ų

Experimental Properties

• PSA: 72.12000
• LogP: 3.05720

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzoic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Nitrobenzoic acids and derivatives

Additional information on ethyl 2-bromo-4-nitrobenzoate

Comprehensive Overview of Ethyl 2-Bromo-4-Nitrobenzoate (CAS 128566-93-8): Properties, Applications, and Industry Insights

Ethyl 2-bromo-4-nitrobenzoate (CAS 128566-93-8) is a specialized organic compound widely utilized in pharmaceutical intermediates, agrochemical synthesis, and advanced material research. Its molecular structure, characterized by the presence of bromo and nitro functional groups, enables versatile reactivity in cross-coupling reactions and nucleophilic substitutions. This article delves into its physicochemical properties, synthetic pathways, and emerging applications while addressing trending queries such as "sustainable synthesis of nitroaromatics" and "green chemistry alternatives for halogenated intermediates."

The compound's CAS number 128566-93-8 serves as a unique identifier in global chemical databases, ensuring precise regulatory and safety compliance. Researchers frequently search for "ethyl 2-bromo-4-nitrobenzoate solubility" or "thermal stability of nitrobenzoate derivatives," reflecting its technical relevance. With a melting point range of 85–88°C and molecular weight of 274.05 g/mol, it exhibits moderate polarity, making it soluble in organic solvents like dichloromethane and ethyl acetate but sparingly soluble in water. These traits align with industry demands for high-purity intermediates in API manufacturing.

Recent advancements highlight its role in photocatalysis and metal-organic framework (MOF) functionalization, addressing the surge in searches for "nitroaromatics in energy storage." The bromo substituent facilitates Suzuki-Miyaura couplings, a hotspot in "C-C bond formation strategies 2024" discussions. Meanwhile, the nitro group offers redox-active properties, pivotal for designing electroactive polymers. Such applications resonate with the growing emphasis on renewable material innovation.

From an industrial perspective, ethyl 2-bromo-4-nitrobenzoate is synthesized via esterification of 2-bromo-4-nitrobenzoic acid, followed by purification through recrystallization. Optimized protocols now integrate microwave-assisted synthesis—a trending topic in "time-efficient organic reactions." Analytical techniques like HPLC and GC-MS ensure quality control, catering to queries on "analytical methods for nitrobenzoate purity."

Environmental considerations are paramount, with researchers exploring "biodegradable alternatives to halogenated aromatics." While CAS 128566-93-8 itself is not classified as hazardous under major regulatory frameworks, its handling requires standard lab precautions. This aligns with the "safe handling of nitro compounds"—a frequently searched guideline among chemists.

In conclusion, ethyl 2-bromo-4-nitrobenzoate exemplifies the intersection of traditional organic chemistry and modern technological demands. Its adaptability in drug discovery, material science, and catalysis ensures sustained relevance, particularly amid the rise of "AI-driven molecular design" and "automated synthesis platforms." Future research may focus on flow chemistry adaptations to enhance scalability—a topic gaining traction in "continuous processing in fine chemicals" debates.